Cas no 57076-66-1 (1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(3-oxobutyl)-)

1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(3-oxobutyl)- structure
57076-66-1 structure
Product name:1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(3-oxobutyl)-
CAS No:57076-66-1
MF:C15H22N4O3
MW:306.36018
CID:346550
PubChem ID:12953432

1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(3-oxobutyl)-
    • 7-(3-oxobutyl)-1,3-di(propan-2-yl)purine-2,6-dione
    • DTXSID60513808
    • 57076-66-1
    • 7-(3-Oxobutyl)-1,3-di(propan-2-yl)-3,7-dihydro-1H-purine-2,6-dione
    • SCHEMBL11366248
    • Inchi: InChI=1S/C15H22N4O3/c1-9(2)18-13-12(14(21)19(10(3)4)15(18)22)17(8-16-13)7-6-11(5)20/h8-10H,6-7H2,1-5H3
    • InChI Key: YUYJADXHLDWTIR-UHFFFAOYSA-N
    • SMILES: CC(N1C(=O)C2=C(N=CN2CCC(=O)C)N(C(C)C)C1=O)C

Computed Properties

  • Exact Mass: 306.16936
  • Monoisotopic Mass: 306.16919058g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 75.5Ų

Experimental Properties

  • PSA: 75.51

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